molecular formula C10H5FN2O B8491977 2-[(4-Fluorophenyl)(hydroxy)methylene]malononitrile

2-[(4-Fluorophenyl)(hydroxy)methylene]malononitrile

Cat. No.: B8491977
M. Wt: 188.16 g/mol
InChI Key: MKOBWHKTDBNHTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(4-Fluorophenyl)(hydroxy)methylene]malononitrile is a useful research compound. Its molecular formula is C10H5FN2O and its molecular weight is 188.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H5FN2O

Molecular Weight

188.16 g/mol

IUPAC Name

2-[(4-fluorophenyl)-hydroxymethylidene]propanedinitrile

InChI

InChI=1S/C10H5FN2O/c11-9-3-1-7(2-4-9)10(14)8(5-12)6-13/h1-4,14H

InChI Key

MKOBWHKTDBNHTM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(=C(C#N)C#N)O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of malononitrile (30 mmol) and triethylamine (36 mmol) in THF/toluene (40 mL, 1:1) at 0° C. was slowly added 4-fluorobenzoyl chloride (30 mmol). The resulting reaction mixture was stirred at room temperature for 2 hours. After concentration under reduced pressure, the crude residue was purified by flash chromatography on silica, the mobile phase being a mixture of methanol and dichloromethane (in a ratio of 1:30), yielding the pure title compound (5.2 g, 93%) as a yellowish oil. MS (m/z) 189.2 [M+H]+ (100%). δH (300 MHz, CDCl3, 25° C.) 10.61 (br s, 1H), 7.80 (dd, J 8.7, 5.4 Hz, 2H), 7.06 (t, J 8.7 Hz, 2H).
Quantity
30 mmol
Type
reactant
Reaction Step One
Quantity
36 mmol
Type
reactant
Reaction Step Two
Quantity
30 mmol
Type
reactant
Reaction Step Three
Name
THF toluene
Quantity
40 mL
Type
solvent
Reaction Step Four
Yield
93%

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